4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butyl acetate

• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 4-[4-(1-benzothiophen-4-yl)piperazin-1-yl]butyl acetate
• InChI: InChI=1S/C18H24N2O2S/c1-15(21)22-13-3-2-8-19-9-11-20(12-10-19)17-5-4-6-18-16(17)7-14-23-18/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: LJVHOQWIAQBOTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCCCN1CCN(CC1)C2=C3C=CSC3=CC=C2

Description

4-(4-Benzo[b]thiophen-4-yl-piperazin-1-yl)butyl acetate is a useful research compound. Its molecular formula is C18H24N2O2S and its molecular weight is 332.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.0 g (3.9 mmol) of 1-benzo[b]thiophen-4-yl-piperazine hydrochloride was suspended in 20 ml of dimethylformamide (DMF), and potassium carbonate (1.3 g, 9.4 mmol) and 4-bromobutyl acetate (0.7 ml, 4.8 mmol) were added thereto. The reaction mixture was stirred at 80° C. for 6 hours, cooled to room temperature, and water was added thereto, and extracted with ethyl acetate. The organic phase was washed with water, dried over sodium sulfate, and concentrated under reduced pressure. The obtained residue was purified by silica gel column chromatography (dichloromethane:methanol=30:1), and concentrated to dryness under reduced pressure to obtain 4-(4-benzo[b]thiophen-4-yl-piperazin-1-yl)butyl acetate (0.72 g) as light yellow oil.